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Compound of Interest

Compound Name: Boc-D-asp-NH2

Cat. No.: B558558 Get Quote

Disclaimer: This document provides guidance on the safe handling of Boc-D-asp-NH2. A

specific Safety Data Sheet (SDS) for this compound (CAS No. 200282-47-9) was not available.

The following recommendations are based on the available safety information for the closely

related compound, Boc-D-asparagine (CAS No. 75647-01-7), and general best practices for

handling laboratory chemicals. It is imperative to always consult your institution's safety

protocols and a qualified safety professional before handling any chemical.

Hazard Identification and Personal Protective
Equipment
While some suppliers may classify similar compounds as non-hazardous, a conservative

approach should be adopted due to the lack of a specific SDS for Boc-D-asp-NH2. The

Globally Harmonized System (GHS) classification for the analogous compound Boc-D-

asparagine indicates potential for skin irritation, serious eye irritation, and respiratory irritation.

[1] Therefore, the following personal protective equipment (PPE) is essential.
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Hazard Category Pictogram Hazard Statement

Recommended

Personal Protective

Equipment (PPE)

Skin Irritation alt text
H315: Causes skin

irritation

Hand Protection:

Chemical-resistant

gloves (e.g., nitrile).

Inspect gloves before

use and dispose of

them properly.

Eye Irritation alt text
H319: Causes serious

eye irritation

Eye Protection: Safety

glasses with side

shields or chemical

safety goggles.

Respiratory Irritation alt text
H335: May cause

respiratory irritation

Respiratory

Protection: Use in a

well-ventilated area. If

dust is generated, a

NIOSH-approved

respirator may be

necessary.

General N/A N/A

Body Protection:

Laboratory coat.

Footwear: Closed-toe

shoes.

Operational Plan: Safe Handling and Storage
Adherence to a strict operational plan is crucial to minimize exposure and ensure a safe

laboratory environment.

Engineering Controls:

Always handle Boc-D-asp-NH2 in a certified chemical fume hood to control airborne dust

and vapors.
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Use a ventilated balance enclosure when weighing the compound.

Hygiene and Safe Work Practices:

Avoid inhalation of dust and contact with skin and eyes.

Keep the container tightly sealed when not in use.

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

Do not eat, drink, or smoke in areas where chemicals are handled.

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing becomes difficult, seek medical attention.

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If irritation persists, seek medical attention.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Recommended storage temperature is typically between 0 - 8°C.[2]

Disposal Plan
Proper disposal of Boc-D-asp-NH2 and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.
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Containerization and Labeling:

Collect waste Boc-D-asp-NH2 and any materials contaminated with it (e.g., weighing paper,

gloves, paper towels) in a dedicated, clearly labeled, and sealable hazardous waste

container.

The label should include the full chemical name, "Boc-D-asp-NH2," and appropriate hazard

warnings (e.g., "Irritant").

Disposal Procedure:

Do not dispose of Boc-D-asp-NH2 down the drain or in the regular trash.

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials.

Arrange for disposal through your institution's licensed hazardous waste disposal service.

Follow all local, state, and federal regulations for chemical waste disposal.

Workflow for Safe Handling and Disposal of Boc-D-
asp-NH2
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Caption: Workflow for the safe handling and disposal of Boc-D-asp-NH2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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